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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-ethylhexanal, including its
chemical identifiers, physicochemical properties, proposed synthesis and analytical
methodologies, and safety and handling information. The content is structured to serve as a
valuable resource for professionals in research and development.

Chemical Identifiers and Nomenclature

4-Ethylhexanal is a branched-chain aldehyde. Its unambiguous identification is crucial for
scientific and regulatory purposes. The following tables summarize its key identifiers.

Identifier Type Value Citation
CAS Number 75718-13-7 [1]
PubChem CID 3086036 [1]
IUPAC Name 4-ethylhexanal [1]
Molecular Formula CsH160 [1]

4-ethyl-hexanal, hexanal, 4-
Synonyms
ethyl-
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Physicochemical Properties

A summary of the key physical and chemical properties of 4-ethylhexanal is presented below,

compiled from various sources.

Property Value Citation
Molecular Weight 128.21 g/mol [1]
Appearance Colorless liquid (presumed)

Boiling Point 163 °C at 760 mmHg

Density 0.820 g/cm? (for 2-

ethylhexanal)

Refractive Index

1.416 (for 2-ethylhexanal)

Flash Point

Not available

Solubility

Insoluble in water (presumed)

Vapor Pressure

Not available

logP (Octanol-Water)

2.6 (Predicted for 2-

ethylhexanal)

[2]

Experimental Protocols
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A plausible synthetic route to 4-ethylhexanal is via the hydroformylation of 3-ethyl-1-hexene.
This process, also known as the oxo process, involves the addition of a formyl group (CHO)
and a hydrogen atom across the double bond of the alkene.

Reaction:
3-ethyl-1-hexene + CO + H2 -~ 4-ethylhexanal
Detailed Methodology:

o Catalyst Preparation: A rhodium-based catalyst, such as Rh(CO)z(acac) complexed with a
phosphine ligand (e.g., triphenylphosphine), is prepared in a suitable solvent like toluene
under an inert atmosphere.

o Reaction Setup: A high-pressure reactor (autoclave) is charged with 3-ethyl-1-hexene, the
catalyst solution, and an additional amount of the phosphine ligand to maintain catalyst
stability.

e Reaction Conditions: The reactor is sealed and purged with a mixture of carbon monoxide
and hydrogen (synthesis gas or syngas). The reaction is typically carried out at a
temperature of 80-120°C and a pressure of 20-100 bar.

e Monitoring: The progress of the reaction can be monitored by taking samples periodically
and analyzing them by gas chromatography (GC) to determine the conversion of the starting
alkene and the selectivity towards the desired aldehyde.

o Work-up and Purification: Upon completion, the reactor is cooled, and the pressure is
released. The reaction mixture is then subjected to distillation under reduced pressure to
separate the 4-ethylhexanal from the catalyst and any high-boiling byproducts.
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Proposed Synthesis of 4-Ethylhexanal
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Caption: A workflow diagram illustrating the proposed synthesis of 4-ethylhexanal via
hydroformylation.

The following is a hypothetical protocol for the quantitative analysis of 4-ethylhexanal in a
solution, based on standard GC-MS methodologies for similar volatile compounds.

Methodology:

e Sample Preparation:

o Prepare a stock solution of 4-ethylhexanal (1 mg/mL) in a high-purity volatile solvent such
as hexane or dichloromethane.

o Create a series of calibration standards by serial dilution of the stock solution to
concentrations ranging from 1 pg/mL to 100 pg/mL.
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o For unknown samples, dilute them with the same solvent to ensure the concentration of 4-
ethylhexanal falls within the calibration range. An internal standard (e.g., undecane) may
be added to both standards and samples for improved accuracy.

e GC-MS Instrumentation and Conditions:

[¢]

Gas Chromatograph: Agilent 7890B GC System or equivalent.
o Mass Spectrometer: Agilent 5977A MSD or equivalent.

o Column: HP-5ms (30 m x 0.25 mm, 0.25 pum film thickness) or equivalent non-polar
column.

o Injection Volume: 1 pL.
o Inlet Temperature: 250°C.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Oven Program:
= Initial temperature: 50°C, hold for 2 minutes.
» Ramp: 10°C/min to 220°C.
» Hold: 5 minutes at 220°C.

o MSD Conditions:

lonization Mode: Electron lonization (EI) at 70 eV.

MS Source Temperature: 230°C.

MS Quadrupole Temperature: 150°C.

Scan Range: m/z 35-350.

o Data Analysis:
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o ldentify the 4-ethylhexanal peak in the chromatogram based on its retention time,

determined by analyzing a pure standard.

o Confirm the identity by comparing the mass spectrum of the peak with a reference

spectrum.

o Quantify the amount of 4-ethylhexanal in the samples by constructing a calibration curve

from the peak areas of the standards.
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Analytical Workflow for 4-Ethylhexanal by GC-MS
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Caption: A workflow diagram for the quantitative analysis of 4-ethylhexanal using GC-MS.

Biological Activity and Metabolism
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Currently, there is a lack of specific information in the scientific literature regarding the
biological activity, signaling pathways, and metabolic fate of 4-ethylhexanal. However, based
on the general metabolism of short-chain and branched-chain aldehydes, a hypothetical
metabolic pathway can be proposed.

Aldehydes are typically oxidized in the body to their corresponding carboxylic acids by the
enzyme aldehyde dehydrogenase.[2] This is a detoxification pathway, as carboxylic acids are
generally less reactive and can be further metabolized or excreted. Therefore, it is plausible
that 4-ethylhexanal is metabolized to 4-ethylhexanoic acid.

Short-chain aldehydes are known to be reactive electrophiles that can form covalent adducts
with biological nucleophiles like the primary amino groups in lysine residues of proteins.[3] This
reactivity is the basis for their potential toxicity.

Safety and Handling

Comprehensive safety data for 4-ethylhexanal is not readily available. However, information
for the closely related isomer, 2-ethylhexanal, provides guidance on its potential hazards.

Hazard Identification:

o Flammability: Assumed to be a flammable liquid.

o Skin and Eye Irritation: Likely to cause skin and eye irritation.[1]

o Respiratory Irritation: May cause respiratory irritation if inhaled.[1]
Handling Precautions:

e Work in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

o Keep away from heat, sparks, and open flames.

» Avoid breathing vapors or mists.
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e Avoid contact with skin and eyes.

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

« If inhaled: Move the person to fresh air and keep them comfortable for breathing.
« If swallowed: Rinse mouth. Do NOT induce vomiting.

e In all cases of exposure, seek medical attention if symptoms persist.

Conclusion

4-Ethylhexanal is a branched-chain aldehyde with limited publicly available data. This guide
has compiled its known identifiers and properties and has provided plausible experimental
protocols for its synthesis and analysis based on established chemical principles and
methodologies for related compounds. While specific biological data is lacking, general
toxicological principles for aldehydes suggest that it should be handled with appropriate care.
Further research is needed to fully characterize the physicochemical, biological, and
toxicological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Ethylhexanal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6588603#4-ethylhexanal-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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